Cas no 1623-99-0 (Sodium, phenyl-(6CI,8CI,9CI))

Sodium, phenyl-(6CI,8CI,9CI) structure
Sodium, phenyl-(6CI,8CI,9CI) structure
Product name:Sodium, phenyl-(6CI,8CI,9CI)
CAS No:1623-99-0
MF:C6H5Na
MW:100.093672513962
CID:134768
PubChem ID:11007827

Sodium, phenyl-(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Sodium, phenyl-(6CI,8CI,9CI)
    • phenyl-sodium
    • phenylsodium25soln.inheptane
    • phenylsodium25%soln.inheptane
    • DTXSID301316871
    • Sodium, phenyl-
    • phenyl sodium
    • 1623-99-0
    • sodium;benzene
    • Phenylsodium
    • WITPRUKIHAMIAQ-UHFFFAOYSA-N
    • Benzene sodium salt [MI]
    • phenylsodium25per centsoln.inheptane
    • Q4482605
    • Sodiobenzene
    • UNII-SNA8TW8V4T
    • SNA8TW8V4T
    • Inchi: InChI=1S/C6H5.Na/c1-2-4-6-5-3-1;/h1-5H;/q-1;+1
    • InChI Key: KSMWLICLECSXMI-UHFFFAOYSA-N
    • SMILES: [Na+].C1C=C[C-]=CC=1

Computed Properties

  • Exact Mass: 100.02889444g/mol
  • Monoisotopic Mass: 100.02889444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

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